Cas no 36826-30-9 (4-bromo-5-methoxy-benzofuran)

• Product Name: 4-bromo-5-methoxy-benzofuran
• CAS No: 36826-30-9
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• CID: 2620325
• PubChem ID: 23468900
• Update Time: 2024-11-04

4-bromo-5-methoxy-benzofuran Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxybenzofuran
• 4-bromo-5-methoxy-benzofuran
• D82451
• BS-16945
• CS-0162732
• 4-bromo-5-methoxy-1-benzofuran
• 5-Benzofuranol,4-bromo-2-nitro
• AKOS023411110
• SCHEMBL11334545
• 36826-30-9

• Inchi： 1S/C9H7BrO2/c1-11-8-3-2-7-6(9(8)10)4-5-12-7/h2-5H,1H3
• InChI Key： JTXHHUAASZOKGT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=CO2)OC

Computed Properties

• Exact Mass: 225.963
• Monoisotopic Mass: 225.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.4
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans